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Compound of Interest

Compound Name:
N-(5-Chloro-2-methoxyphenyl)-2-

fluorobenzamide

CAS No.: 330469-06-2

Cat. No.: B11179280

Get Quote

Chemical Identity & Structural Analysis
This molecule is a benzanilide (N-phenylbenzamide), characterized by a central amide bond

linking two substituted phenyl rings. The specific substitution pattern—a chlorine and methoxy

group on the amine side, and a fluorine on the acid side—imparts unique electronic and steric

properties critical for ligand-protein binding.

Nomenclature & Identifiers
IUPAC Name: N-(5-Chloro-2-methoxyphenyl)-2-fluorobenzamide

Molecular Formula: C₁₄H₁₁ClFNO₂[1]

Molecular Weight: 279.69 g/mol

SMILES:COc1ccc(Cl)cc1NC(=O)c2ccccc2F[2]

Component CAS Numbers:
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Amine Precursor: 5-Chloro-2-methoxyaniline (CAS: 95-03-4)[3][4][5]

Acid Precursor: 2-Fluorobenzoic acid (CAS: 445-29-4) or 2-Fluorobenzoyl chloride (CAS:

393-52-2)

Physicochemical Properties (Calculated)
Property Value Significance

LogP (Octanol/Water) ~3.4 - 3.8
High lipophilicity; likely CNS

penetrant.

Topological Polar Surface Area

(TPSA)
~38 Å²

Good membrane permeability

(Rule of 5 compliant).

H-Bond Donors 1 (Amide NH)

Critical for active site

interaction (e.g., hinge binding

in kinases).

H-Bond Acceptors 3 (O, F, N)

Fluorine acts as a weak

acceptor; Methoxy O is a

strong acceptor.

Rotatable Bonds 3
Moderate flexibility allows

induced-fit binding.

Synthesis & Reaction Mechanism
The most robust route for synthesizing N-(5-Chloro-2-methoxyphenyl)-2-fluorobenzamide is

via Nucleophilic Acyl Substitution (Schotten-Baumann conditions) or Amide Coupling using

activating agents.

Primary Synthetic Route: Acid Chloride Method
This method is preferred for scale-up due to high yields and simple purification.

Reaction:

Mechanism:
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Nucleophilic Attack: The lone pair on the aniline nitrogen attacks the carbonyl carbon of the

acid chloride.

Tetrahedral Intermediate: formation of a transient tetrahedral intermediate.

Elimination: The chloride ion is expelled, reforming the carbonyl double bond.

Deprotonation: The base (TEA or Pyridine) removes the proton from the amide nitrogen to

neutralize the HCl byproduct.

Synthetic Workflow Diagram
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Caption: Synthesis of N-(5-Chloro-2-methoxyphenyl)-2-fluorobenzamide via acyl chloride

coupling.

Experimental Protocols
Protocol A: Standard Schotten-Baumann Synthesis
Best for: High yield, gram-scale synthesis.

Materials:

5-Chloro-2-methoxyaniline (1.0 eq)

2-Fluorobenzoyl chloride (1.1 eq)
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Triethylamine (TEA) (1.5 eq)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Procedure:

Preparation: Dissolve 5-Chloro-2-methoxyaniline (10 mmol) in anhydrous DCM (20 mL) in a

round-bottom flask under nitrogen atmosphere.

Base Addition: Add Triethylamine (15 mmol) and cool the mixture to 0°C using an ice bath.

Acylation: Add 2-Fluorobenzoyl chloride (11 mmol) dropwise over 15 minutes. Caution:

Exothermic reaction.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Hexane:Ethyl Acetate 3:1).

Workup: Quench with water (20 mL). Extract the organic layer and wash sequentially with

1M HCl (to remove unreacted aniline), saturated NaHCO₃ (to remove acid), and brine.

Purification: Dry over Na₂SO₄, filter, and concentrate. Recrystallize from Ethanol/Water or

purify via flash column chromatography (SiO₂).

Protocol B: Characterization Standards
¹H NMR (400 MHz, DMSO-d₆): Expect signals at:

δ 10.0 (s, 1H, NH)

δ 3.85 (s, 3H, OCH₃)

δ 8.1 (d, 1H, Ar-H ortho to NH)

δ 7.0–7.8 (m, 6H, Aromatic protons)

Mass Spectrometry (ESI): Calculated [M+H]⁺ = 280.05. Look for characteristic Chlorine

isotope pattern (3:1 ratio for ³⁵Cl:³⁷Cl).
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Biological Applications & Mechanism of Action[7][8]
This scaffold is a "privileged structure" in drug discovery, serving as a template for various

therapeutic targets.

P2X7 Receptor Antagonism
Benzamides are a known class of P2X7 receptor antagonists. The P2X7 receptor is an ATP-

gated ion channel involved in inflammation and pain.

Mechanism: The amide linker mimics the hydrogen-bonding pharmacophore of known

antagonists (e.g., GSK1482160). The 2-fluoro group provides metabolic stability and

conformational lock via intramolecular H-bonding with the amide NH.

Relevance: Potential treatment for rheumatoid arthritis and neuropathic pain.

Kinase Inhibition (Type II)
The "Benzanilide" motif is common in Type II kinase inhibitors (e.g., Sorafenib, Imatinib).

Binding Mode: The amide functionality often forms hydrogen bonds with the "Glu-Lys" pair or

the DFG-motif in the kinase ATP-binding pocket.

Specificity: The 5-chloro and 2-methoxy groups on the "aniline" ring fit into the hydrophobic

back-pocket, determining selectivity.

Antimicrobial Activity
Halogenated benzamides (similar to Salicylanilides like Niclosamide) exhibit activity against

Gram-positive bacteria and fungi.

Mechanism: Disruption of the proton motive force (PMF) across bacterial membranes due to

the lipophilic, weakly acidic nature of the amide/phenol system (if metabolized to phenol).

Safety & Handling
Hazard Classification:

Acute Toxicity: Harmful if swallowed (Category 4).[6]
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Skin/Eye Irritation: Causes skin irritation (Category 2) and serious eye irritation (Category

2A).

Sensitization: Potential skin sensitizer due to the aniline moiety.

Storage: Store at 2–8°C, desiccated. Stable for >2 years if protected from moisture.

Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber

(to handle HCl/HF generation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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